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Compound of Interest

Compound Name: XST-14

Cat. No.: B8146248

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling novel chemical compounds like XST-14. This guide
provides immediate, essential safety and logistical information, including detailed personal
protective equipment (PPE) protocols, handling procedures, and disposal plans to foster a
secure research environment.

Compound Information:

Identifier Value

CAS Number 2607143-50-8

Physical Form Solid

Solubility Soluble in ethanol and DMSO (=10 mg/ml)[1]
Storage Store at -20°CJ[1]

Hazard Assessment and Safety Precautions

Safety data sheets (SDS) for XST-14 present some conflicting information regarding its hazard
classification. While one source indicates that the substance is not classified as hazardous
under the Globally Harmonized System (GHS)[2], another identifies it as an "Acute Health
Hazard" under SARA 311/312[3]. A conservative approach is therefore essential. All personnel
should treat XST-14 as a potentially hazardous substance.
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General Handling Precautions:

e Do not ingest, inhale, or allow contact with eyes, skin, or clothing[1].

e Wash hands and any exposed skin thoroughly after handling[1][3].

e Do not eat, drink, or smoke in areas where XST-14 is handled or stored[3][4].
e Use only in well-ventilated areas or outdoors[4].

e Avoid release to the environment[4].

o Keep away from heat, sparks, open flames, and hot surfaces[4].

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is critical for minimizing exposure risk. The following table
summarizes the recommended PPE for handling XST-14.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Wear impermeable and
resistant gloves. The exact
breakthrough time should be
confirmed with the glove

manufacturer[2].

To prevent skin contact. Due to
a lack of specific testing,
selecting a glove material
requires careful consideration

of the solvent being used.

Eye/Face Protection

Wear safety glasses with side-
shields or goggles. Use a face
shield if there is a splash

hazard.

To protect eyes and face from

dust particles and splashes.

Skin and Body Protection

Wear a lab coat or other
protective clothing. Ensure that
contaminated work clothing is
not allowed out of the

workplace[4].

To prevent contamination of

personal clothing and skin.

Respiratory Protection

In case of inadequate
ventilation or when handling
powders, wear respiratory

protection[4].

To prevent inhalation of dust

particles.

Experimental Workflow for Handling XST-14

The following diagram illustrates the standard operating procedure for safely handling XST-14

in a laboratory setting.
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Experimental Workflow for Handling XST-14
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Caption: Workflow for safe handling of XST-14.
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Disposal Plan

Proper disposal of XST-14 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Guidelines:

Waste Type

Disposal Procedure

Unused XST-14

Dispose of as chemical waste in accordance
with local, state, and federal regulations. Do not

dispose of with household waste[2].

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated, labeled hazardous

waste container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a sealed bag and dispose of as

hazardous waste.

Empty Containers

Triple rinse with a suitable solvent. Dispose of
the rinsate as chemical waste. The empty
container should be disposed of according to

official regulations|[2].

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary to mitigate harm.
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Exposure Type First Aid Measures

Move the person to fresh air. If symptoms

Inhalation .
persist, consult a doctor[2].
While some sources suggest the product does
Skin Contact not irritate the skin, it is best practice to wash
the affected area with soap and water[2].
Rinse the opened eye for several minutes under
Eye Contact running water. If symptoms persist, consult a
doctor[2].
Ingestion If symptoms persist, consult a doctor[2].

Spill Response:

e Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection.

o Mechanically pick up spilled solid material to avoid generating dust[2].

e Place the spilled material into a sealed container for disposal.

o Clean the spill area with a suitable solvent and decontaminate.

» Do not allow the substance to enter sewers or surface/ground water[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8146248#personal-protective-equipment-for-
handling-xst-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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